Cas no 105254-44-2 (4-Pentylbenzylamine)

• Product Name: 4-Pentylbenzylamine
• CAS No: 105254-44-2
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 126654
• PubChem ID: 2775785
• Update Time: 2025-04-18

4-Pentylbenzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-pentyl-
• 4-N-PENTYLBENZYLAMINE
• 4-pentyl-benzylamine
• 4-Pentylbenzylamine
• Benzylamine,p-pentyl- (6CI)
• 105254-44-2
• QIEDWVJRICQSAL-UHFFFAOYSA-N
• (4-pentylphenyl)methanamine
• SCHEMBL395434
• Maybridge1_002471
• DivK1c_001223
• AKOS006228692
• CDS1_000183

• Inchi： 1S/C12H19N/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h6-9H,2-5,10,13H2,1H3
• InChI Key： QIEDWVJRICQSAL-UHFFFAOYSA-N
• SMILES： NCC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.924±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 120 ºC (26 Torr)
• Flash Point: 124.8±6.3 ºC,
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• PSA: 26.02
• LogP: 3.57830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines